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Compound of Interest

1,2-Phenylenedimethanamine
dihydrochloride

Cat. No.: B1355544

Compound Name:

CAS Number: 21294-14-4

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on o-Xylylenediamine dihydrochloride. This document
details its chemical and physical properties, synthesis, applications in drug discovery, and
relevant experimental protocols.

Chemical and Physical Properties

0-Xylylenediamine dihydrochloride, also known as 1,2-bis(aminomethyl)benzene
dihydrochloride, is the hydrochloride salt of o-xylylenediamine.[1] It is typically supplied as a
white to off-white crystalline solid.[2] The dihydrochloride form enhances its water solubility,
making it a versatile reagent in various chemical and biological applications.[2]

Table 1: Physicochemical Properties of o-Xylylenediamine Dihydrochloride
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Property Value Reference(s)
CAS Number 21294-14-4 [3][4]
Molecular Formula CsH12N2 - 2HCI [3][4]
Molecular Weight 209.12 g/mol [31[4]

White to off-white crystalline
Appearance _ (2]

solid
Melting Point 161-167 °C

Soluble in water, methanol,
and DMSO. Insoluble in
dichloromethane (DCM), ethyl

acetate, and diethyl ether.

Solubility
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Synthesis and Manufacturing

The industrial synthesis of xylylenediamines typically involves the catalytic hydrogenation of the
corresponding phthalonitriles.[6] For o-xylylenediamine, the precursor is o-phthalonitrile. The
resulting diamine can then be converted to its dihydrochloride salt by treatment with
hydrochloric acid.

Representative Laboratory Synthesis

While specific, detailed laboratory protocols for the synthesis of o-Xylylenediamine
dihydrochloride are not readily available in published literature, a representative two-step
procedure can be outlined based on established chemical principles.

Step 1: Catalytic Hydrogenation of o-Phthalonitrile
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o-Phthalonitrile is dissolved in a suitable solvent, such as ethanol or tetrahydrofuran, often with
the addition of ammonia to suppress the formation of secondary amines. A hydrogenation
catalyst, typically Raney nickel or a palladium-based catalyst, is added to the solution. The
mixture is then subjected to a hydrogen atmosphere at elevated pressure and temperature until
the reaction is complete. After the reaction, the catalyst is filtered off, and the solvent is
removed under reduced pressure to yield crude o-xylylenediamine.

Step 2: Formation of the Dihydrochloride Salt

The crude o-xylylenediamine is redissolved in a suitable solvent, such as isopropanol or diethyl
ether. A stoichiometric amount of concentrated hydrochloric acid or a solution of HCI in a
solvent is added dropwise with stirring. The dihydrochloride salt, being insoluble in many
organic solvents, precipitates out of the solution. The resulting solid is collected by filtration,
washed with a non-polar solvent to remove impurities, and dried under vacuum.
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Step 1: Hydrogenation
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Step 2: Salt Formation

2 eq. HCI
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Precipitation & Isolation

(O-Xylylenediamine Dihydrochloride)

Click to download full resolution via product page
Figure 1. Representative synthesis workflow for o-Xylylenediamine dihydrochloride.

Applications in Research and Drug Development

The primary application of o-xylylenediamine dihydrochloride in a drug development context is
as a key reagent in a high-throughput, colorimetric assay for screening w-transaminase (w-TA)
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activity. These enzymes are crucial in the synthesis of chiral amines, which are vital building
blocks for many pharmaceutical compounds.

High-Throughput Screening of Transaminases

The assay relies on the reaction of o-xylylenediamine with a dicarbonyl compound, which is
formed from the transamination of a primary amine with a keto acid (e.g., pyruvate). The
product of this subsequent reaction is a colored isoindole derivative, allowing for a visual or
spectrophotometric readout of enzyme activity. This method is particularly useful for directed
evolution studies aimed at improving enzyme properties.
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Figure 2. Reaction principle of the transaminase screening assay.

Experimental Protocol: Transaminase Activity Assay

The following is a typical protocol for a microplate-based colorimetric assay for w-transaminase
activity using o-xylylenediamine dihydrochloride.
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Materials:

Phosphate buffer (e.g., 50 mM, pH 8.0)

o 0-Xylylenediamine dihydrochloride stock solution (e.g., 100 mM in DMSO)
e Amino acceptor (e.g., 100 mM pyruvate stock solution)

e Dimethyl sulfoxide (DMSO)

o Cell lysate or purified transaminase enzyme

e 96-well microplate

» Plate reader

Procedure:

» Prepare the reaction mixture: In each well of a 96-well plate, prepare a reaction mixture
containing the phosphate buffer, a final concentration of 10% (v/v) DMSO, 1 mM pyridoxal 5'-
phosphate (PLP) cofactor, 10 mM o-xylylenediamine, and 10 mM of the target amino
acceptor (e.g., pyruvate).

« Initiate the reaction: Add the enzyme solution (cell lysate or purified enzyme) to each well to
initiate the reaction. The final reaction volume is typically 100-200 pL.

 Incubation: Incubate the plate at a controlled temperature (e.g., 30-37 °C) with shaking.

e Measurement: Monitor the formation of the colored product over time by measuring the
absorbance at a specific wavelength (typically in the visible range, e.g., 450-550 nm) using a
microplate reader. The rate of color formation is proportional to the enzyme activity.

Use as a Chemical Scaffold and Linker

The rigid aromatic core and the two reactive primary amine functionalities of o-xylylenediamine
make it a valuable building block, or scaffold, in chemical synthesis. While less common than
its meta and para isomers in linker technologies for antibody-drug conjugates (ADCs), the
ortho-disposed reactive sites can be used to create unique molecular architectures. For
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instance, o-xylene derivatives like a,a'-dibromo-o-xylene have been used to synthesize

porphyrin dimers, which have been evaluated for their cytotoxic properties, demonstrating the

utility of the o-xylene scaffold in constructing complex molecules with potential therapeutic

applications.[7]

Spectroscopic Data

Experimental spectroscopic data for o-xylylenediamine dihydrochloride is not widely available

in public databases. The following tables provide predicted NMR chemical shifts and expected

IR absorption bands based on the molecular structure.

Table 2: Predicted *H and 3C NMR Chemical Shifts (Predicted for D20 as solvent)

Predicted Chemical

Nucleus . Multiplicity Assignment
Shift (ppm)
1H NMR ~7.5-7.6 m Aromatic CH (4H)
~4.3-4.4 S Methylene CHz (4H)
Aromatic C
13C NMR ~132-133
(quaternary, C-CN)
~130-131 Aromatic CH
~42-43 Methylene CH:z

Table 3: Expected FT-IR Absorption Bands

Wavenumber (cm~—?) Vibration Functional Group
3100-3000 C-H stretch Aromatic C-H

3000-2800 N-H stretch Ammonium (R-NHs")
~1600, ~1475 C=C stretch Aromatic ring

~1580 N-H bend Ammonium (R-NHs™)
750,700 C-H bend ortho-disubstituted aromatic

ring
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Safety and Handling

o-Xylylenediamine dihydrochloride is classified as harmful if swallowed and causes skin and
serious eye irritation.[5] It may also cause respiratory irritation.[5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Measures: Standard personal protective equipment, including safety glasses,
gloves, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated area or a fume hood.

Conclusion

o-Xylylenediamine dihydrochloride is a valuable chemical reagent with a significant application
in the high-throughput screening of transaminase enzymes, a critical step in the development
of biocatalytic routes to chiral amines for the pharmaceutical industry. Its properties as a water-
soluble, bifunctional amine also lend it to applications as a chemical scaffold in organic
synthesis. This guide provides essential technical information to support its use in research and
drug development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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